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Compound of Interest

Compound Name:
2-(1-chloroethyl)-1-phenyl-1H-

imidazole

Cat. No.: B13251631

Get Quote

Executive Summary
2-(1-Chloroethyl)-1-phenyl-1H-imidazole (C₁₁H₁₁ClN₂) represents a high-value heterocyclic

building block in medicinal chemistry.[1] Characterized by the presence of a reactive benzylic-

like chloride at the C2 position of the imidazole ring, this compound serves as a critical

electrophilic intermediate for introducing the 1-(1-phenyl-1H-imidazol-2-yl)ethyl motif into

pharmacophores. Its structural duality—combining the basic, aromatic imidazole core with a

labile alkyl halide—enables diverse functionalization strategies, particularly in the synthesis of

antifungal azoles and imidazole-based anesthetic analogs.

This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity

profile, and handling protocols, designed for researchers requiring high-fidelity data for drug

development workflows.

Chemical Identity and Physicochemical Profile[1][2]
[3][4][5][6][7][8]
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The compound exists primarily as a hydrochloride salt to ensure stability against hydrolysis.

The free base is a reactive oil that must be handled under anhydrous conditions.

Property Specification

IUPAC Name 2-(1-Chloroethyl)-1-phenyl-1H-imidazole

CAS Number
Not widely listed; related: 1202458-93-2 (1-

methyl analog)

Molecular Formula
C₁₁H₁₁ClN₂ (Free Base) / C₁₁H₁₁ClN₂[1][2]

[3]·HCl (Salt)

Molecular Weight 206.67 g/mol (Free Base)

Structure
Imidazole ring, N1-phenyl substituted, C2-(1-

chloroethyl) substituted

Chirality
Contains one stereocenter at the chloroethyl

group (racemic typically)

Solubility
Soluble in DCM, DMSO, MeOH; Hydrolytically

unstable in water

Appearance Off-white to pale yellow solid (HCl salt)

Synthetic Methodology
The synthesis of 2-(1-chloroethyl)-1-phenyl-1H-imidazole is best approached via a C2-

lithiation/alkylation sequence followed by deoxychlorination. This route offers superior

regiocontrol compared to direct electrophilic substitution on the imidazole ring.

Protocol A: Synthesis from 1-Phenylimidazole[2]
Phase 1: Lithiation and Hydroxyalkylation
Principle: The C2 proton of 1-phenylimidazole is the most acidic (pKa ~32) due to the inductive

effect of the adjacent nitrogens and the electron-withdrawing phenyl group.

Reagents: 1-Phenylimidazole (1.0 eq), n-Butyllithium (1.1 eq, 2.5M in hexanes),

Acetaldehyde (1.2 eq), anhydrous THF.
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Setup: Flame-dried 3-neck flask, nitrogen atmosphere, cryogenic bath (-78°C).

Procedure:

Dissolve 1-phenylimidazole in anhydrous THF (0.5 M concentration).

Cool to -78°C. Add n-BuLi dropwise over 20 minutes. Maintain internal temp < -70°C.

Critical Checkpoint: Stir for 45 minutes. The solution typically turns deep red/orange,

indicating formation of the 2-lithio species.

Add acetaldehyde (freshly distilled) dropwise.

Allow to warm to 0°C over 2 hours. Quench with saturated NH₄Cl.

Workup: Extract with EtOAc, dry over Na₂SO₄, concentrate. Purify the intermediate 1-(1-

phenyl-1H-imidazol-2-yl)ethanol via flash chromatography (DCM/MeOH).

Phase 2: Deoxychlorination
Principle: Conversion of the secondary alcohol to the chloride using Thionyl Chloride (SOCl₂).

Reagents: Intermediate Alcohol (1.0 eq), Thionyl Chloride (2.0 eq), DCM (anhydrous).

Procedure:

Dissolve the alcohol in DCM at 0°C.

Add SOCl₂ dropwise. The reaction releases HCl and SO₂ gas (requires scrubbing).

Reflux for 2 hours to ensure complete conversion.

Isolation: Evaporate volatiles under reduced pressure. The product is isolated as the

hydrochloride salt.

Stability Note: Do not perform an aqueous workup on the chloride unless neutralizing

immediately, as it hydrolyzes back to the alcohol.

Synthetic Pathway Visualization
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Caption: Figure 1. Regioselective synthesis via C2-lithiation and subsequent chlorination.

Reactivity & Mechanistic Analysis[11]
The 2-(1-chloroethyl) moiety is highly reactive due to the adjacent imidazole ring, which can

stabilize a developing positive charge at the benzylic position. This makes the compound a

versatile electrophile for Nucleophilic Substitution (S_N) reactions.

Mechanism: S_N1 vs. S_N2 Competition
The reactivity is governed by the competition between unimolecular (S_N1) and bimolecular

(S_N2) pathways, influenced by the solvent and nucleophile.

S_N1 Pathway: Facilitated by the resonance stabilization of the carbocation by the imidazole

-system. Dominant in polar protic solvents.

S_N2 Pathway: Dominant with strong nucleophiles (e.g., thiols, azides) in aprotic solvents.

Mechanistic Flow[1][5]
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Caption: Figure 2. Divergent nucleophilic substitution pathways driven by solvent and

nucleophile strength.

Applications in Medicinal Chemistry
This scaffold is a bioisostere and structural analog for several biologically active classes:

Antifungal Agents: The 1-phenylimidazole core mimics the pharmacophore of clotrimazole,

while the chloroethyl side chain allows for the attachment of lipophilic tails required for fungal

CYP51 inhibition.

Anesthetic Analogs: Structural similarity to etomidate derivatives. The C2-ethyl linkage

provides a spacer for optimizing binding affinity to GABA_A receptors.

Covalent Inhibitors: The reactive chloride can be utilized to design Targeted Covalent

Inhibitors (TCIs) that react with cysteine residues in specific enzyme pockets.

Safety and Handling Protocol (SOP)
Hazard Classification:

Skin Corrosion/Irritation: Category 1B (Causes severe burns).
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Germ Cell Mutagenicity: Suspected (due to alkylating potential).

Handling Requirements:

Engineering Controls: All manipulations must be performed within a certified chemical fume

hood.

PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.

Decontamination: Spills should be treated with 10% aqueous sodium thiosulfate or dilute

ammonia to quench the alkylating capability before disposal.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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imidazole]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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